Cas no 323581-19-7 (3-Pyrrolidinone,1-benzoyl-)
3-Pyrrolidinone,1-benzoyl- structure
Product Name:3-Pyrrolidinone,1-benzoyl-
CAS No:323581-19-7
MF:C11H11NO2
MW:189.210542917252
CID:301452
PubChem ID:10797712
Update Time:2025-04-19
3-Pyrrolidinone,1-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinone,1-benzoyl-
- SCHEMBL7469385
- 1-benzoylpyrrolidin-3-one
- 323581-19-7
-
- Inchi: 1S/C11H11NO2/c13-10-6-7-12(8-10)11(14)9-4-2-1-3-5-9/h1-5H,6-8H2
- InChI Key: YQCKBNGBBUHFST-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
3-Pyrrolidinone,1-benzoyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
323581-19-7 (3-Pyrrolidinone,1-benzoyl-) Related Products
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